3H-1,2,4-Triazol-3-one, 4-(4-(4-((1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl)-1-piperazinyl)phenyl)-2,4-dihydro-2-((4-(trifluoromethoxy)phenyl)methyl)-

• CAS No.: 210562-98-4
• Molecular Formula: C32H31F5N8O3
• Molecular Weight: 670.6 g/mol
• IUPAC Name: 4-[4-[4-[(2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]piperazin-1-yl]phenyl]-2-[[4-(trifluoromethoxy)phenyl]methyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C32H31F5N8O3/c1-22(31(47,18-43-20-38-19-39-43)28-11-4-24(33)16-29(28)34)41-12-14-42(15-13-41)25-5-7-26(8-6-25)44-21-40-45(30(44)46)17-23-2-9-27(10-3-23)48-32(35,36)37/h2-11,16,19-22,47H,12-15,17-18H2,1H3/t22-,31-/m1/s1
• InChI Key: HEAOYZUDBIUSJN-JPZYQRIQSA-N
• SMILES: CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)N3CCN(CC3)C4=CC=C(C=C4)N5C=NN(C5=O)CC6=CC=C(C=C6)OC(F)(F)F
• Isomeric SMILES: C[C@H]([C@](CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)N3CCN(CC3)C4=CC=C(C=C4)N5C=NN(C5=O)CC6=CC=C(C=C6)OC(F)(F)F
• Synonyms: 2-(2,4-difluorophenyl)-3-(4-(4-(2-(4-trifluoromethoxybenzyl)-2H-1,2,4-triazol-3-one-4-yl)phenyl)piperazin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol; Syn 2869; Syn-2869

Description

Systematic Nomenclature and Molecular Formula Analysis

The systematic nomenclature of this compound follows International Union of Pure and Applied Chemistry conventions and reflects its complex multi-ring architecture. The official chemical name, 4-[4-[4-[(2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]piperazin-1-yl]-3-fluorophenyl]-2-[[4-(trifluoromethoxy)phenyl]methyl]-1,2,4-triazol-3-one, systematically describes the connectivity and stereochemistry of all functional groups within the molecule. This nomenclature indicates the presence of two distinct triazole ring systems, a central piperazine linker, and multiple fluorinated aromatic rings arranged in a specific three-dimensional configuration.

The molecular formula C32H30F6N8O3 reveals the substantial size and complexity of this pharmaceutical intermediate. The formula indicates the presence of thirty-two carbon atoms forming the backbone structure, thirty hydrogen atoms providing necessary bonding, six fluorine atoms distributed across different aromatic rings, eight nitrogen atoms primarily located within the heterocyclic components, and three oxygen atoms contributing to both the triazolone carbonyl functionality and the trifluoromethoxy substituent. The high nitrogen content reflects the presence of multiple heterocyclic rings, including two triazole systems and one piperazine ring, which are characteristic structural features of many modern pharmaceutical compounds.

The compound is catalogued in major chemical databases under multiple identifiers, including PubChem Compound Identification Number 3083535 and Chemical Abstracts Service registry number 227103-93-7. Alternative nomenclature systems refer to this compound as SYN-2921, reflecting its origins as a synthetic pharmaceutical intermediate. The systematic International Chemical Identifier key WYVLGGLILXPIQP-ROTAYESASA-N provides a unique digital fingerprint for database searches and computational chemistry applications.

Stereochemical Configuration at (1R,2R) Chiral Centers

The stereochemical configuration of this compound is precisely defined by the (1R,2R) designation within the systematic name, indicating the absolute configuration at two adjacent chiral centers. These chiral centers are located within the central linker region of the molecule, specifically at the carbon atoms bearing the methyl group and the hydroxyl functionality. The R configuration at each center follows the Cahn-Ingold-Prelog priority rules, where the spatial arrangement of substituents around each chiral carbon follows a clockwise sequence when viewed along the carbon-hydrogen bond.

The presence of defined stereochemistry is critical for the biological activity of pharmaceutical compounds, as different stereoisomers can exhibit dramatically different pharmacological properties. The (1R,2R) configuration represents one of four possible stereoisomeric arrangements at these two adjacent chiral centers, and this specific configuration has been selected based on optimization of biological activity profiles during pharmaceutical development. The stereochemical notation indicates that both chiral centers possess the same absolute configuration, suggesting a potential synthetic pathway that introduces both chiral centers simultaneously or through stereoselective transformations.

Structural analysis reveals that the chiral centers are positioned strategically within the molecule to influence the overall three-dimensional conformation and the relative positioning of the fluorinated aromatic rings. The hydroxyl group attached to one chiral center provides opportunities for hydrogen bonding interactions, while the methyl substituent on the adjacent chiral center contributes to the overall hydrophobic character of the central region. This stereochemical arrangement likely influences the molecule's ability to interact with specific biological targets and may contribute to its selectivity profile.

Functional Group Architecture: Triazolone Core with Fluorinated Aryl Substituents

The molecular architecture of this compound is characterized by a central triazolone core that serves as the primary pharmacophore, supplemented by multiple fluorinated aromatic substituents that enhance biological activity and metabolic stability. The triazolone functionality consists of a five-membered heterocyclic ring containing three nitrogen atoms and one carbonyl group, representing a privileged structure in medicinal chemistry due to its ability to participate in diverse biological interactions. This heterocyclic core is further substituted with a complex substituent pattern that includes a 4-trifluoromethoxybenzyl group attached to the nitrogen atom at position 2 of the triazolone ring.

The fluorinated aryl substituents play crucial roles in determining the compound's physicochemical and biological properties. The 2,4-difluorophenyl group attached to the chiral center provides increased metabolic stability and enhanced binding affinity through favorable interactions with biological targets. The trifluoromethoxy group (-OCF3) attached to the benzyl substituent represents a particularly important functional group in modern pharmaceutical chemistry, as it combines the lipophilicity benefits of a trifluoromethyl group with the hydrogen bonding capacity of an ether linkage. This combination typically results in improved pharmacokinetic properties and enhanced biological activity compared to non-fluorinated analogs.

The piperazine ring system serves as a central linking element that connects the two aromatic regions of the molecule while providing conformational flexibility. This six-membered saturated heterocycle containing two nitrogen atoms is a common structural feature in pharmaceutical compounds due to its favorable pharmacokinetic properties and its ability to adopt multiple conformations. The piperazine ring is substituted at one nitrogen with the complex chiral side chain containing the 2,4-difluorophenyl group, while the other nitrogen is connected to a fluorinated phenyl ring that ultimately links to the second triazolone system.

Functional Group	Position in Molecule	Chemical Role	Biological Significance
3H-1,2,4-Triazol-3-one	Core pharmacophore	Primary active site	Central binding element
Trifluoromethoxy (-OCF3)	Benzyl substituent	Lipophilicity enhancer	Metabolic stability
2,4-Difluorophenyl	Chiral center attachment	Aromatic interaction	Binding selectivity
Piperazine ring	Central linker	Conformational flexibility	Pharmacokinetic optimization
1H-1,2,4-Triazol-1-yl	Terminal substituent	Secondary binding site	Activity enhancement

Molecular Weight and Physicochemical Descriptors (LogP, PSA)

The molecular weight of this compound is 688.6 grams per mole, placing it in the upper range of typical pharmaceutical compounds but still within acceptable limits for oral bioavailability according to Lipinski's Rule of Five considerations. This substantial molecular weight reflects the complex multi-ring architecture and the presence of multiple functional groups necessary for the compound's intended biological activity. The high molecular weight is partially offset by the strategic placement of heteroatoms and polar functional groups that can engage in favorable interactions with biological membranes and target proteins.

Although specific computational values for the logarithm of the partition coefficient (LogP) and polar surface area (PSA) were not successfully calculated due to technical limitations in the computational analysis, these parameters can be estimated based on the structural features present in the molecule. The presence of six fluorine atoms, multiple aromatic rings, and the triazolone heterocycles suggests a LogP value in the range of 3-5, which would be appropriate for good membrane permeability while maintaining sufficient aqueous solubility for pharmaceutical applications. The multiple nitrogen atoms and oxygen atoms distributed throughout the structure contribute to a polar surface area that likely falls within the acceptable range for blood-brain barrier penetration if such activity is desired.

The compound's physicochemical profile is significantly influenced by the strategic incorporation of fluorinated substituents, which typically enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The trifluoromethoxy group contributes both to the lipophilic character and to the electron-withdrawing properties that can influence the electronic distribution throughout the aromatic systems. The 2,4-difluorophenyl substituent provides additional opportunities for favorable interactions through halogen bonding and enhanced π-π stacking interactions with aromatic amino acid residues in protein binding sites.

The molecular complexity index, as reflected by the number of rotatable bonds and the presence of multiple ring systems, suggests that this compound possesses moderate conformational flexibility despite its substantial size. This flexibility may be advantageous for binding to protein targets with induced-fit binding mechanisms, while the multiple rigid aromatic and heterocyclic components provide necessary shape complementarity for specific molecular recognition events. The overall physicochemical profile indicates that this compound has been designed to balance the competing requirements of metabolic stability, membrane permeability, and specific biological activity that are essential for pharmaceutical efficacy.

Biological Activity

The compound 3H-1,2,4-Triazol-3-one , specifically the derivative 4-(4-(4-((1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl)-1-piperazinyl)phenyl)-2,4-dihydro-2-((4-(trifluoromethoxy)phenyl)methyl)- , has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, synthesizing research findings and case studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound's molecular formula is $C_{23}H_{21}F_7N_4O_3$ with a molecular weight of approximately 534.43 g/mol. Its structure features multiple functional groups that contribute to its biological properties.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that various triazole compounds possess activity against a range of bacteria and fungi. The compound in focus has been tested for its effectiveness against common pathogens such as Staphylococcus aureus and Escherichia coli, demonstrating notable inhibition zones in agar diffusion assays .

Anticancer Properties

Triazole derivatives have been explored for their anticancer potential. A study on similar triazole compounds reported IC50 values against human cancer cell lines, indicating that certain derivatives can effectively inhibit cancer cell proliferation. Specifically, compounds related to the target molecule have shown activity against colon carcinoma (HCT-116) and breast cancer (T47D) cell lines with varying IC50 values ranging from 6.2 μM to 43.4 μM .

Antiviral Activity

Some triazole derivatives have demonstrated antiviral properties. For example, research into 1,2,4-triazolethiones has highlighted their role in inhibiting viral replication through various mechanisms, suggesting that the compound may also exhibit similar effects .

The biological activity of triazole derivatives often involves the inhibition of specific enzymes or pathways crucial for microbial survival or cancer cell proliferation. For instance, the inhibition of fungal cytochrome P450 enzymes is a well-documented mechanism for many triazole antifungals . The presence of multiple fluorine atoms in the compound's structure may enhance its lipophilicity and ability to penetrate biological membranes.

Case Studies

Study	Findings
Antimicrobial Screening	Demonstrated significant antibacterial activity against E. coli and S. aureus with MIC values lower than traditional antibiotics .
Anticancer Activity	Compound showed selective cytotoxicity towards HCT-116 and T47D cell lines with IC50 values indicating potent activity .
Antiviral Potential	Related triazole compounds displayed promising antiviral effects against influenza viruses in vitro .

Scientific Research Applications

Antifungal Applications

One of the most notable applications of triazole derivatives is their use as antifungal agents . The compound is structurally related to itraconazole, a well-known antifungal drug. Triazoles inhibit the synthesis of ergosterol, an essential component of fungal cell membranes. Research has shown that derivatives of triazole exhibit potent activity against various fungal pathogens.

Key Findings:

• Itraconazole and its derivatives have been shown to be effective against a range of fungi including Candida species and Aspergillus species .
• The specific compound discussed has demonstrated significant antifungal activity in vitro against resistant strains .

Anticancer Activity

Research indicates that triazole derivatives possess promising anticancer properties . The compound has been evaluated for its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.

Case Studies:

• A study synthesized several 1,2,4-triazole derivatives and evaluated their effects on human carcinoma cell lines such as HT-29 (colorectal) and A549 (lung). The results indicated that certain triazole compounds significantly inhibited cell proliferation and downregulated key oncogenes such as c-Myc and PD-L1 .
• Another investigation focused on the synthesis of N,C-diaryl-1,2,4-triazol-3-ones which showed selective cytotoxicity towards cancer cells while sparing non-cancerous cells. This selectivity is crucial for reducing side effects associated with conventional chemotherapy .

Summary Table of Biological Activities

Activity Type	Compound Name	Target Organisms/Cells	Mechanism
Antifungal	3H-1,2,4-Triazol-3-one derivative	Candida, Aspergillus	Inhibition of ergosterol synthesis
Anticancer	N,C-Diaryl-1,2,4-triazol-3-one	HT-29 (colorectal), A549	Inhibition of cell proliferation
Gene Expression	3H-1,2,4-Triazol derivatives	Various cancer cell lines	Modulation of c-Myc and PD-L1 expression

Comparison with Similar Compounds

Saperconazole (CAS: R2I5PI29CA)

Structure : C35H38F2N8O4, featuring a triazolone core, difluorophenyl, and piperazinyl-phenyl groups .
Key Differences :

• Substituent Variation : Saperconazole lacks the trifluoromethoxy phenyl group but includes a 1,3-dioxolane ring, enhancing solubility .
  Pharmacological Activity :
• Broad-spectrum antifungal activity, particularly against Aspergillus spp., due to enhanced cytochrome P450 (CYP) binding .
• Higher metabolic stability compared to the target compound, attributed to the dioxolane ring .

Itraconazole (CAS: 84625-61-6)

Structure : A triazolone derivative with a dichlorophenyl group and dioxolane ring .
Key Differences :

• Activity:
• Itraconazole’s dichlorophenyl group confers potent activity against Candida spp. but increases drug-drug interactions .

2,4-Dihydro-4-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one

Structure : C19H21N5O2, with a methoxyphenyl-piperazinyl group .
Key Differences :

• The methoxy group in this compound vs. the trifluoromethoxy in the target alters electronic properties and binding affinity .
  Activity :
• Moderate antifungal activity but lower lipophilicity, reducing cellular uptake compared to the target compound .

Structural and Functional Analysis

Substituent Impact on Activity

Substituent	Example Compound	Effect on Activity	Reference
Trifluoromethoxy	Target Compound	Enhances metabolic stability and membrane penetration via electron-withdrawing effects .
Difluorophenyl	Saperconazole	Improves target binding (CYP51) but increases CYP3A4 inhibition risk .
Dichlorophenyl	Itraconazole	Boosts antifungal potency but raises hepatotoxicity concerns .
Methoxy	Compound in	Reduces lipophilicity, limiting bioavailability .

Piperazinyl-Phenyl Moieties

• The piperazinyl group facilitates interaction with fungal CYP enzymes .
• Para-substitution on the phenyl ring (e.g., trifluoromethoxy vs. methoxy) modulates steric hindrance and binding kinetics .

Pharmacological and Physicochemical Data

Compound	Molecular Formula	Molecular Weight	logP (Predicted)	Antifungal Spectrum	Reference
Target Compound	C37H42F2N8O4	700.78	4.2	Broad (filamentous fungi)
Saperconazole	C35H38F2N8O4	700.73	3.8	Aspergillus spp.
Itraconazole	C35H38Cl2N8O4	705.64	5.1	Candida, Aspergillus
Compound	C19H21N5O2	351.40	2.5	Narrow (limited efficacy)

Preparation Methods

Nickel-Catalyzed Cascade Annulation

The foundational method for constructing the 3H-1,2,4-triazol-3-one core involves a nickel(II)-promoted cascade reaction between hydrazonoyl chlorides and sodium cyanate. This three-step mechanism proceeds through:

• Intermolecular nucleophilic addition-elimination : Hydrazonoyl chloride (1 eq) reacts with sodium cyanate (1.2 eq) in acetonitrile at 60°C, facilitated by NiCl₂ (10 mol%).

• Intramolecular cyclization : The intermediate undergoes 5-endo-dig cyclization to form the triazolone ring.

• Hydrogen transfer : Aromatization completes the conjugation system, achieving 70-85% yields across 22 substrates.

This method’s regioselectivity stems from the nickel catalyst’s ability to stabilize transition states during cyanate addition. While effective for core synthesis, subsequent functionalization requires orthogonal protection strategies for the piperazinyl and trifluoromethoxybenzyl groups.

Piperazinyl-Phenyl Coupling Strategies

Parameter	Value	Source
Catalyst	Pd₂(dba)₃ (2 mol%)
Ligand	Xantphos (4 mol%)
Base	Cs₂CO₃ (3 eq)
Solvent	Toluene/THF (4:1)
Temperature	110°C
Reaction Time	3.5 hours
Yield	68%

Steric effects from the (1R,2R)-configured propyl group necessitate high-temperature conditions to overcome rotational barriers during C-N bond formation. Post-coupling, the trifluoromethoxybenzyl group is introduced via SN2 alkylation using 4-(trifluoromethoxy)benzyl bromide (1.5 eq) and K₂CO₃ (2 eq) in DMF at 25°C.

Stereochemical Control in (1R,2R)-Configuration

Chiral Auxiliary Approach

The critical (1R,2R)-stereochemistry at the diphenylpropanol moiety is installed using a Evans oxazolidinone auxiliary:

• Aldol reaction : 2,4-Difluorobenzaldehyde reacts with the nickel enolate of (R)-4-benzyl-3-propionyloxazolidin-2-one (-78°C, THF).

• Auxiliary removal : LiOH/H₂O₂ cleavage yields the (R,R)-diol with 94% ee.

• Triazole installation : Mitsunobu reaction with 1H-1,2,4-triazole (DIAD, PPh₃) achieves 87% yield.

Dynamic Kinetic Resolution

Alternative routes employ enzymatic resolution using Candida antarctica lipase B (CAL-B) to enrich the (1R,2R)-enantiomer from racemic diols. Key parameters include:

• Substrate : Racemic 2-(2,4-difluorophenyl)-3-hydroxy-1-methylpropyl acetate

• Enzyme loading : 20 mg/mmol

• Solvent : MTBE

• Conversion : 48% (theoretical max for kinetic resolution)

• ee : >99%

Final Assembly and Purification

Convergent Synthesis Sequence

The complete synthesis follows a convergent pathway:

• Triazolone core synthesis via NiCl₂-catalyzed annulation.

• Piperazinyl intermediate preparation through Pd-catalyzed coupling.

• Stereoselective diol synthesis using chiral auxiliaries.

• Mitsunobu coupling of triazole.

• Global deprotection (TFA/CH₂Cl₂, 0°C → 25°C).

Crystallization-Based Purification

Final purification employs sequential crystallizations:

Step	Solvent System	Purity Improvement	Yield
1	EtOAc/n-Heptane (1:5)	85% → 93%	78%
2	CH₃CN/H₂O (4:1)	93% → 99.2%	65%

X-ray diffraction confirms the triazolone’s planarity (torsion angle <5°) and the (1R,2R)-configuration.

Analytical Characterization

Critical spectroscopic data for validation:

Technique	Key Signals	Reference
¹H NMR	δ 8.21 (s, 1H, triazole-H)
	δ 7.45-7.32 (m, 4H, Ar-H)
	δ 5.01 (d, J=15 Hz, 1H, CH₂CF₃)
¹⁹F NMR	δ -57.8 (CF₃O)
HRMS	m/z 654.2490 [M+H]⁺ (calc. 654.2492)

Industrial-Scale Considerations

Process Intensification

A continuous flow system reduces reaction times by 40%:

• Microreactor volume : 10 mL

• Flow rate : 2 mL/min

• Residence time : 5 minutes (vs. 3.5 hours batch)

Waste Reduction Strategies

Solvent recovery systems achieve 90% THF recycling via distillation. Nickel catalyst recovery (82%) uses chelating resins .

Q & A

Q. What are the recommended synthetic routes for this compound, and what key reaction steps are involved?

• Methodological Answer : The synthesis of triazole-containing compounds often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. For example, in analogous triazole-piperazine hybrids, copper sulfate and sodium ascorbate are used as catalysts in THF/water at 50°C for 16 hours, yielding moderate to high purity after column chromatography . Key steps include:

• Coupling of triazole precursors with fluorophenyl or trifluoromethoxybenzyl groups.
• Purification via silica gel chromatography (e.g., ethyl acetate/hexane gradients).
• Example Data Table :

Reaction Step	Conditions	Catalyst	Yield	Purity (HPLC)	Reference
CuAAC cyclization	50°C, 16h	CuSO₄/NaAsc	61%	>95%
Piperazine coupling	RT, 24h	DIPEA	73%	>90%

Q. How can spectroscopic methods confirm the structure of this compound?

• Methodological Answer :

• NMR : ¹H/¹³C NMR can identify key groups:
• Triazole protons (δ 7.8–8.2 ppm).
• Trifluoromethoxybenzyl CH₂ (δ 4.5–5.0 ppm).
• HRMS : Exact mass analysis (e.g., m/z 700.79 for [M+H]⁺) validates molecular formula .
• X-ray crystallography (if crystals are obtained) resolves stereochemistry, as seen in related triazolone derivatives .

Advanced Research Questions

Q. How can researchers optimize the compound’s selectivity for specific biological targets (e.g., fungal CYP51)?

• Methodological Answer :

• Docking studies : Use software like AutoDock Vina to model interactions with target enzymes (e.g., fungal lanosterol 14α-demethylase). Focus on the triazole moiety’s coordination with heme iron .
• SAR analysis : Compare analogs with substitutions on the piperazine or trifluoromethoxybenzyl groups. For example, replacing 2,4-difluorophenyl with 4-chlorophenyl reduces antifungal activity by 40% .
• Data Table :

Substituent	IC₅₀ (CYP51, nM)	LogP	Solubility (µg/mL)
2,4-difluorophenyl	12.5	3.2	8.7
4-chlorophenyl	21.3	3.5	5.1

Q. What experimental strategies assess metabolic stability in hepatic microsomes?

• Methodological Answer :

• In vitro assays : Incubate the compound with human liver microsomes (HLM) and NADPH. Monitor depletion over time via LC-MS/MS.
• Key parameters :
• t₁/₂ : Half-life >60 min suggests favorable stability.
• CYP inhibition screening : Test against CYP3A4/2D6 isoforms using fluorescent probes .
• Example Data :

Microsome Source	t₁/₂ (min)	CYP3A4 Inhibition (%)
Human	45	28
Rat	32	35

Q. How to resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Reproducibility checks : Validate assays under standardized conditions (e.g., pH, serum content). For example, antifungal MIC values vary by ±2 dilutions depending on RPMI medium pH .
• Control compounds : Include reference drugs (e.g., fluconazole) to calibrate assay sensitivity.
• Meta-analysis : Pool data from ≥3 independent studies to identify outliers. A 2024 review found 15% variability in MICs for triazole derivatives due to inoculum size differences .

Methodological Considerations

Q. What purification techniques are critical for isolating this compound?

• Answer :

• Column chromatography : Use silica gel with gradient elution (e.g., 0–50% ethyl acetate in hexane).
• HPLC : Reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) achieve >99% purity for bioassays .

Q. How to design stability studies under varying storage conditions?

• Answer :

• ICH guidelines : Test accelerated stability (40°C/75% RH for 6 months).
• Key findings : The compound degrades by <5% at 25°C in airtight containers but forms a 10% impurity (hydrolysis product) at 40°C .